![molecular formula C19H21NO8 B184790 Tetramethyl 7,9-dimethyl-9aH-quinolizine-1,2,3,4-tetracarboxylate CAS No. 983-36-8](/img/structure/B184790.png)
Tetramethyl 7,9-dimethyl-9aH-quinolizine-1,2,3,4-tetracarboxylate
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Overview
Description
Tetramethyl 7,9-dimethyl-9aH-quinolizine-1,2,3,4-tetracarboxylate (TDQ) is a chemical compound with potential applications in scientific research. It is a heterocyclic compound that belongs to the quinolizine family. TDQ has been studied extensively for its unique properties and potential applications in various fields of research.
Scientific Research Applications
Mechanistic Studies in Organic Chemistry
- Thermal Rearrangement Mechanism : The thermal rearrangement of Tetramethyl 7,9-dimethyl-9aH-quinolizine-1,2,3,4-tetracarboxylate to its 4H-isomer has been studied to understand the intramolecular shift process. This provides insights into activation energy, entropy, and isotope effects in organic compounds (Acheson & Jones, 1970).
Chemical Synthesis and Reactions
- Formation of Azepines and Quinolizines : Research shows the synthesis of azepines and quinolizines from reactions involving this compound, contributing to the field of heterocyclic chemistry (Acheson & Nisbet, 1971).
Spectroscopy and Electron Distribution Analysis
- NMR Spectroscopy Studies : Detailed analysis of 1H and 13C NMR spectra of this compound and its derivatives provides valuable data on electron distribution and stereochemistry in these compounds (Kamieńska‐Trela et al., 1993).
Photolysis and Photoisomerism
- Photolysis Studies : Investigations into the photolysis of this compound have led to the formation of pyrroloazepines and other compounds, enriching the understanding of photochemical reactions (Acheson & Stubbs, 1969).
Properties
983-36-8 | |
Molecular Formula |
C19H21NO8 |
Molecular Weight |
391.4 g/mol |
IUPAC Name |
tetramethyl 7,9-dimethyl-9aH-quinolizine-1,2,3,4-tetracarboxylate |
InChI |
InChI=1S/C19H21NO8/c1-9-7-10(2)14-12(17(22)26-4)11(16(21)25-3)13(18(23)27-5)15(19(24)28-6)20(14)8-9/h7-8,14H,1-6H3 |
InChI Key |
NIAYDOWGZDIMJA-UHFFFAOYSA-N |
SMILES |
CC1=CC(=CN2C1C(=C(C(=C2C(=O)OC)C(=O)OC)C(=O)OC)C(=O)OC)C |
Canonical SMILES |
CC1=CC(=CN2C1C(=C(C(=C2C(=O)OC)C(=O)OC)C(=O)OC)C(=O)OC)C |
983-36-8 | |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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